![molecular formula C24H25N5O3 B2772137 8-(2-Methoxy-5-methylphenyl)-1-methyl-3-(2-phenylethyl)-1,3,5-trihydroimidazol idino[1,2-h]purine-2,4-dione CAS No. 899942-39-3](/img/structure/B2772137.png)
8-(2-Methoxy-5-methylphenyl)-1-methyl-3-(2-phenylethyl)-1,3,5-trihydroimidazol idino[1,2-h]purine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-(2-Methoxy-5-methylphenyl)-1-methyl-3-(2-phenylethyl)-1,3,5-trihydroimidazol idino[1,2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C24H25N5O3 and its molecular weight is 431.496. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Techniques and Potential Biological Activities : The synthesis of similar compounds, including 1,3,8-trisubstituted purine-2,6-diones, has been explored, revealing potential biological activities. These compounds were obtained through cyclization of carboxamide intermediates, a process that offers higher yields and ease in purification (Hayallah & Famulok, 2007).
Novel Compound Synthesis for Anti-inflammatory and Analgesic Applications : Research on novel compounds derived from visnaginone and khellinone, including various heterocyclic compounds like 1,3,5-triazines, indicated potential anti-inflammatory and analgesic activities. These studies suggest a broad spectrum of potential pharmacological applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Pharmacological Evaluation of Derivatives : Imidazo[2,1-f]purine-2,4-dione derivatives have been synthesized and evaluated pharmacologically, showing promising anxiolytic and antidepressant activity in preclinical studies. This indicates their potential for development into therapeutic agents (Zagórska et al., 2009).
Synthesis of Purine-dione Derivatives for Anticancer Activity : The synthesis of new purine-dione derivatives, aiming to explore their potential as anticancer agents, has been reported. These compounds exhibited significant inhibition activity against certain cancer cell lines, suggesting their potential utility in cancer treatment (Hayallah, 2017).
Synthesis of Triazafulvalene Systems : Studies on the synthesis of novel compounds, such as triazafulvalene systems, offer insights into the chemical properties and potential applications of these compounds in various fields, including medicinal chemistry (Uršič, Svete, & Stanovnik, 2010).
In Silico Molecular Docking and Enzyme Inhibition : Molecular docking studies and synthesis of phosphorylated derivatives of purine have been conducted to evaluate their ability to inhibit specific enzymes, such as α-amylase. This research could lead to the development of new therapeutic agents for conditions like diabetes (Kumar et al., 2021).
Properties
IUPAC Name |
6-(2-methoxy-5-methylphenyl)-4-methyl-2-(2-phenylethyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N5O3/c1-16-9-10-19(32-3)18(15-16)27-13-14-28-20-21(25-23(27)28)26(2)24(31)29(22(20)30)12-11-17-7-5-4-6-8-17/h4-10,15H,11-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIWFYKXCCNDKJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CCC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.